Cas no 1321994-62-0 ((2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide)

(2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide is a structurally complex small molecule featuring a conjugated enamide linker, a sulfamoylphenyl group, and a nitrothiophene moiety. Its design combines a 4-methylpyrimidine sulfonamide pharmacophore with a nitro-substituted thiophene, suggesting potential applications in medicinal chemistry, particularly as a kinase inhibitor or enzyme modulator. The presence of the nitro group enhances electrophilic reactivity, while the conjugated system may contribute to binding affinity and selectivity. This compound’s synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. Its well-defined structure ensures reproducibility in research applications.
(2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide structure
1321994-62-0 structure
Product Name:(2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide
CAS No:1321994-62-0
MF:C18H15N5O5S2
MW:445.472200632095
CID:6018392
PubChem ID:2147444
Update Time:2025-06-09

(2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide
    • 2-Propenamide, N-[4-[[(4-methyl-2-pyrimidinyl)amino]sulfonyl]phenyl]-3-(5-nitro-2-thienyl)-, (2E)-
    • SR-01000014882
    • (2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide
    • AKOS016679744
    • (E)-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)-3-(5-nitrothiophen-2-yl)acrylamide
    • SR-01000014882-1
    • 1321994-62-0
    • (E)-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]-3-(5-nitrothiophen-2-yl)prop-2-enamide
    • F1750-0104
    • Inchi: 1S/C18H15N5O5S2/c1-12-10-11-19-18(20-12)22-30(27,28)15-6-2-13(3-7-15)21-16(24)8-4-14-5-9-17(29-14)23(25)26/h2-11H,1H3,(H,21,24)(H,19,20,22)/b8-4+
    • InChI Key: XTCFYUHKBHMFAG-XBXARRHUSA-N
    • SMILES: C(NC1=CC=C(S(NC2=NC=CC(C)=N2)(=O)=O)C=C1)(=O)/C=C/C1SC([N+]([O-])=O)=CC=1

Computed Properties

  • Exact Mass: 445.05146094g/mol
  • Monoisotopic Mass: 445.05146094g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 743
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 184Ų

Experimental Properties

  • Density: 1.565±0.06 g/cm3(Predicted)
  • pka: 6.60±0.10(Predicted)

(2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1750-0104-2μmol
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide
1321994-62-0 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1750-0104-5μmol
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide
1321994-62-0 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1750-0104-10μmol
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide
1321994-62-0 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1750-0104-20μmol
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide
1321994-62-0 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1750-0104-1mg
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide
1321994-62-0 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1750-0104-2mg
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide
1321994-62-0 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1750-0104-3mg
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide
1321994-62-0 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1750-0104-4mg
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide
1321994-62-0 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1750-0104-5mg
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide
1321994-62-0 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1750-0104-10mg
(2E)-N-{4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide
1321994-62-0 90%+
10mg
$79.0 2023-05-17

Additional information on (2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide

Research Brief on (2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide (CAS: 1321994-62-0)

The compound (2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide (CAS: 1321994-62-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. The presence of the nitrothiophene moiety and the sulfamoylphenyl group in its structure is believed to contribute to its high binding affinity and selectivity towards target proteins. Computational docking studies and in vitro assays have demonstrated its efficacy in modulating key cellular pathways.

One of the most notable advancements is the optimization of its synthetic route, which has improved yield and purity. Researchers have employed a multi-step synthesis involving palladium-catalyzed cross-coupling reactions and subsequent amidation to achieve the desired product. The refined synthesis protocol has facilitated further pharmacological evaluations, including pharmacokinetic and toxicity profiling.

In preclinical models, (2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide has shown promising results in reducing tumor growth and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a significant reduction in tumor volume in xenograft models treated with this compound, with minimal off-target effects. These findings underscore its potential as a lead candidate for further drug development.

Despite these advancements, challenges remain, particularly in optimizing its bioavailability and reducing metabolic instability. Ongoing research is exploring structural modifications and formulation strategies to address these limitations. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this compound into clinical trials.

In conclusion, (2E)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide represents a promising therapeutic agent with diverse applications in oncology and inflammation. Continued research into its mechanism and optimization will be critical for realizing its full potential in the clinic.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd